Cas no 2229239-07-8 (2-hydroxy-2-1-(2-methoxypyridin-4-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(2-methoxypyridin-4-yl)cyclopropylacetic acid
• CAS No: 2229239-07-8
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6111234
• PubChem ID: 165609834
• Update Time: 2025-05-19

2-hydroxy-2-1-(2-methoxypyridin-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(2-methoxypyridin-4-yl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(2-methoxypyridin-4-yl)cyclopropyl]acetic acid
• EN300-1732652
• 2229239-07-8

• Inchi： 1S/C11H13NO4/c1-16-8-6-7(2-5-12-8)11(3-4-11)9(13)10(14)15/h2,5-6,9,13H,3-4H2,1H3,(H,14,15)
• InChI Key： TZYNEPHARCFZOI-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CN=C(C=2)OC)CC1

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-hydroxy-2-1-(2-methoxypyridin-4-yl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(2-methoxypyridin-4-yl)cyclopropylacetic acid (CAS No. 2229239-07-8)

2-hydroxy-2-1-(2-methoxypyridin-4-yl)cyclopropylacetic acid, identified by its CAS number 2229239-07-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its structural versatility and potential biological activity. The presence of a hydroxyl group and a 2-methoxypyridin-4-yl substituent further enhances its chemical functionality, making it a promising candidate for various therapeutic applications.

The structural features of 2-hydroxy-2-1-(2-methoxypyridin-4-yl)cyclopropylacetic acid make it an intriguing subject for medicinal chemists. The cyclopropyl ring, in particular, is a common motif in drug discovery due to its ability to facilitate optimal binding interactions with biological targets. Additionally, the methoxypyridine moiety introduces a polar aromatic group that can enhance solubility and metabolic stability, critical factors in the development of orally bioavailable drugs.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the cyclopropylacetic acid scaffold. Studies have demonstrated that such molecules can exhibit diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties. The hydroxyl group in 2-hydroxy-2-1-(2-methoxypyridin-4-yl)cyclopropylacetic acid further contributes to its reactivity, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been investigating its interactions with various enzymes and receptors, aiming to identify novel therapeutic targets. For instance, preliminary studies suggest that it may interact with cytoprotective enzymes involved in oxidative stress pathways, which are relevant to neurodegenerative diseases such as Alzheimer's and Parkinson's.

The 2-methoxypyridin-4-yl group in 2-hydroxy-2-1-(2-methoxypyridin-4-yl)cyclopropylacetic acid is particularly noteworthy for its ability to modulate biological signaling pathways. Pyridine derivatives are well-documented for their role in enhancing drug efficacy by improving binding affinity and selectivity. This makes the compound a valuable asset in the quest to develop next-generation therapeutics with improved safety profiles.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of CAS No. 2229239-07-8. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing derivatives with enhanced potency and reduced side effects. By leveraging computational tools, researchers can predict the pharmacological properties of analogs before synthesizing them in the lab, significantly accelerating the drug discovery process.

The synthesis of 2-hydroxy-2-1-(2-methoxypyridin-4-yl)cyclopropylacetic acid presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of key intermediates, paving the way for large-scale production and further exploration of its pharmacological potential.

In conclusion, CAS No. 2229239-07-8 represents a fascinating compound with significant therapeutic promise. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like 2-hydroxy-2-(1-(2-methoxypyridin-4-yloxycarbonyl)cyclopropyl)acetic acid are poised to play a crucial role in shaping the future of medicine.